1-N-cyclohexyl-1-N-ethyl-2-fluorobenzene-1,4-diamine

• IUPAC Name: 1-N-cyclohexyl-1-N-ethyl-2-fluorobenzene-1,4-diamine
• InChI: InChI=1S/C14H21FN2/c1-2-17(12-6-4-3-5-7-12)14-9-8-11(16)10-13(14)15/h8-10,12H,2-7,16H2,1H3
• InChI Key: HAFHQUWVGOUHLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C2=C(C=C(C=C2)N)F
• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol

Description

“1-N-cyclohexyl-1-N-ethyl-2-fluorobenzene-1,4-diamine”, also known as HCA-1, is a compound with the molecular formula C14H21FN2. It has an average mass of 236.328 Da and a monoisotopic mass of 236.168884 Da. It is a highly sought-after compound in various fields of research and industry.

Molecular Structure Analysis

The molecule contains a total of 39 bonds. There are 18 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, 2 six-membered rings, 1 primary amine (aromatic), and 1 tertiary amine (aromatic).

Scientific Research Applications

Synthesis and Polymer Research

• 1-N-cyclohexyl-1-N-ethyl-2-fluorobenzene-1,4-diamine is utilized in the synthesis of complex organic compounds. For instance, it is used in the SNAr reaction of tetrachloronitrobenzene with various diamines under high pressure, leading to the formation of cyclization products (Ibata, Zou, & Demura, 1995).
• This chemical is significant in the creation of polyimides. Research shows that polyimides synthesized from similar diamines exhibit a range of desirable properties, such as high glass transition temperatures and amorphous structures, which are important in high-performance materials (Morikawa, Miyata, & Nishimura, 2012).

Electrochemical Applications

• The compound is relevant in electrochemical studies, particularly in fluorination processes of aromatic compounds. Research demonstrates its role in the formation of fluorinated compounds and their derivatives during electrochemical reactions (Horio et al., 1996).

Materials Science and Engineering

• In the field of materials science, this diamine is used in the synthesis of novel polymers with specific properties, such as high tensile strength and thermal stability. These polymers have applications in various industries, including electronics and aerospace (Liaw & Liaw, 1996).